N-(4-methylcyclohexyl)oxane-4-carboxamide

• IUPAC Name: N-(4-methylcyclohexyl)oxane-4-carboxamide
• InChI: InChI=1S/C13H23NO2/c1-10-2-4-12(5-3-10)14-13(15)11-6-8-16-9-7-11/h10-12H,2-9H2,1H3,(H,14,15)
• InChI Key: QREYADNNSXWWAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)C2CCOCC2
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol

Description

N-(4-methylcyclohexyl)oxane-4-carboxamide, also known as 4-Methylcyclohexane-1-carboxamide, is a chemical compound that has been used in scientific research for various purposes. This compound is a white crystalline solid that is soluble in organic solvents such as methanol, ethanol, and acetone. It has a molecular formula of C11H21NO and a molecular weight of 183.29 g/mol.

Mechanism of Action

The mechanism of action of N-(4-methylcyclohexyl)oxane-4-carboxamide is not fully understood. However, it has been suggested to have an inhibitory effect on the enzyme dipeptidyl peptidase-IV (DPP-IV), which is involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects
N-(4-methylcyclohexyl)oxane-4-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been reported to improve glucose tolerance and insulin sensitivity in animal studies. It has also been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylcyclohexyl)oxane-4-carboxamide in lab experiments is its high purity and stability. However, one limitation is its relatively high cost compared to other compounds that can achieve similar effects.

Future Directions

There are several potential future directions for research involving N-(4-methylcyclohexyl)oxane-4-carboxamide. These include further studies on its mechanism of action, its potential use in the treatment of diabetes and other metabolic disorders, and its potential use as a reference standard in analytical chemistry. Additionally, there may be potential for the development of new compounds based on the structure of N-(4-methylcyclohexyl)oxane-4-carboxamide that could have improved efficacy and lower cost.

Synthesis Methods

The synthesis of N-(4-methylcyclohexyl)oxane-4-carboxamide is typically achieved through the reaction of 4-methylcyclohexanecarboxylic acid with oxalyl chloride, followed by the addition of N-methylmorpholine and then the addition of 4-methylcyclohexylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(4-methylcyclohexyl)oxane-4-carboxamide has been used in various scientific research studies, including as a starting material for the synthesis of other compounds. It has also been used in the development of new drugs and as a reference standard in analytical chemistry.